Cas no 139615-62-6 (Methyl 3-Hydroxy-4,7,7-trimethyl-bicyclo2.2.1heptane-1-carboxylate)

• Product Name: Methyl 3-Hydroxy-4,7,7-trimethyl-bicyclo2.2.1heptane-1-carboxylate
• CAS No: 139615-62-6
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 1277015
• PubChem ID: 2770861
• Update Time: 2025-05-20

Methyl 3-Hydroxy-4,7,7-trimethyl-bicyclo2.2.1heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-1,7,7-trimethylbicyclo[2.2.1]heptane-4-carboxylate
• F1244-0005
• METHYL 3-HYDROXY-4,7,7-TRIMETHYLBICYCLO[2.2.1]HEPTANE-1-CARBOXYLATE
• methyl 3-hydroxy-4,7,7-trimethylbicyclo[2.2.1]heptanecarboxylate
• AC1MCJ2X
• Oprea1_282056
• Oprea1_799836
• STOCK1N-32844
• CTK8G9135
• 3-Hydroxy-4,7,7-trimethyl-bicyclo[2.2.1]heptane-1-carboxylic acid methyl ester
• Bicyclo[2.2.1]heptane-1-carboxylicacid,3-hydroxy-4,7,7-trimethyl-,methylester
• 474263-87-1
• Bicyclo[2.2.1]heptane-1-carboxylic acid, 3-hydroxy-4,7,7-trimethyl-, methyl ester
• STL553139
• AKOS000267846
• AKOS016038847
• 139615-62-6
• SCHEMBL12858110
• EN300-297441
• SR-01000247748
• methyl (1S,3S,4S)-3-hydroxy-4,7,7-trimethylbicyclo[2.2.1]heptane-1-carboxylate
• SR-01000247748-1
• DTXSID00377880
• Methyl 3-Hydroxy-4,7,7-trimethyl-bicyclo2.2.1heptane-1-carboxylate

• Inchi： 1S/C12H20O3/c1-10(2)11(3)5-6-12(10,7-8(11)13)9(14)15-4/h8,13H,5-7H2,1-4H3
• InChI Key： AHPQOPKHAHUIPN-UHFFFAOYSA-N
• SMILES： OC1CC2(C(=O)OC)CCC1(C)C2(C)C

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on Methyl 3-Hydroxy-4,7,7-trimethyl-bicyclo2.2.1heptane-1-carboxylate

Comprehensive Overview of Methyl 3-Hydroxy-4,7,7-trimethyl-bicyclo[2.2.1]heptane-1-carboxylate (CAS No. 139615-62-6)

Methyl 3-Hydroxy-4,7,7-trimethyl-bicyclo[2.2.1]heptane-1-carboxylate (CAS No. 139615-62-6) is a bicyclic organic compound with a unique structural framework that combines a hydroxyl group and a methyl ester functionality. This compound belongs to the class of bicyclo[2.2.1]heptane derivatives, which are widely studied for their potential applications in fragrance synthesis, pharmaceutical intermediates, and flavoring agents. Its molecular formula is C₁₂H₂₀O₃, and it exhibits a molecular weight of 212.29 g/mol. The presence of both hydroxyl and ester groups in its structure makes it a versatile candidate for further chemical modifications.

The compound's IUPAC name reflects its intricate bicyclic system, which is a hallmark of many naturally occurring terpenes and terpenoids. Researchers have shown growing interest in bicyclo[2.2.1]heptane derivatives due to their potential in green chemistry and sustainable synthesis. In recent years, the demand for eco-friendly and biodegradable chemicals has surged, and compounds like Methyl 3-Hydroxy-4,7,7-trimethyl-bicyclo[2.2.1]heptane-1-carboxylate are being explored for their compatibility with green solvent systems and catalytic processes.

One of the most frequently asked questions about this compound is its role in fragrance and flavor industries. The bicyclic structure of Methyl 3-Hydroxy-4,7,7-trimethyl-bicyclo[2.2.1]heptane-1-carboxylate contributes to its potential as a scent modifier or flavor enhancer. Its structural similarity to camphor and other terpenes makes it a candidate for use in perfumery and aroma formulations. Additionally, its ester group allows for further derivatization, enabling the creation of custom fragrances tailored to specific consumer preferences.

Another area of interest is the compound's potential application in pharmaceutical research. Bicyclic compounds are often investigated for their bioactivity and drug-like properties. While Methyl 3-Hydroxy-4,7,7-trimethyl-bicyclo[2.2.1]heptane-1-carboxylate is not currently a marketed drug, its scaffold could serve as a starting point for the development of novel therapeutic agents. Researchers are particularly intrigued by its potential in anti-inflammatory and antimicrobial applications, given the known activities of structurally related compounds.

From a synthetic chemistry perspective, this compound offers opportunities for stereoselective reactions and chiral synthesis. The presence of a hydroxyl group at the 3-position introduces a stereocenter, making it a valuable building block for asymmetric synthesis. Chemists are exploring its use in cascade reactions and multi-component couplings, which are trending topics in modern organic chemistry. The compound's stability under various reaction conditions further enhances its utility in laboratory-scale synthesis and industrial applications.

In the context of material science, Methyl 3-Hydroxy-4,7,7-trimethyl-bicyclo[2.2.1]heptane-1-carboxylate has been investigated for its potential as a monomer or crosslinking agent in polymer chemistry. Its rigid bicyclic structure could impart desirable mechanical properties to resulting materials, such as increased thermal stability or tensile strength. This aligns with the growing demand for high-performance polymers in industries ranging from automotive to electronics.

The compound's spectroscopic properties have also been a subject of study. Its characteristic NMR peaks and IR absorptions make it easily identifiable in analytical workflows. This is particularly relevant for quality control in manufacturing processes, where precise identification and quantification are critical. Advances in spectroscopic techniques have further enhanced the ability to study such compounds in detail, contributing to better understanding of their structure-activity relationships.

Looking ahead, the future of Methyl 3-Hydroxy-4,7,7-trimethyl-bicyclo[2.2.1]heptane-1-carboxylate research appears promising. With increasing interest in bio-based chemicals and sustainable manufacturing, this compound could find new applications in renewable materials and eco-friendly products. Its structural features make it amenable to both chemical and biocatalytic transformations, offering multiple pathways for value-added product development.

In conclusion, Methyl 3-Hydroxy-4,7,7-trimethyl-bicyclo[2.2.1]heptane-1-carboxylate (CAS No. 139615-62-6) represents an intriguing molecular platform with diverse potential across multiple industries. From fragrance design to pharmaceutical exploration and material innovation, this compound continues to capture the attention of researchers and industrial chemists alike. As synthetic methodologies advance and application spaces expand, we can anticipate new discoveries that will further elevate the importance of this versatile bicyclic compound.